Cas no 877810-59-8 (3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 877810-59-8
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 6530082
• Update Time: 2025-07-01

3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2-[(2,5-dimethylphenyl)methyl]-4,7-dimethyl-6-propylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C21H25N5O2/c1-6-9-24-15(4)11-25-17-18(22-20(24)25)23(5)21(28)26(19(17)27)12-16-10-13(2)7-8-14(16)3/h7-8,10-11H,6,9,12H2,1-5H3
• InChI Key： LMQLGEWKSOBFJD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])=O

Additional information on 3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 877810-59-8)

3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 877810-59-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₂₃H₂₆N₆O₂, and it has a molecular weight of approximately 406.5 g/mol.

The core structure of 3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione consists of an imidazopyridine ring system fused with a purine moiety. The presence of multiple methyl and propyl substituents on the aromatic rings and the nitrogen atoms contributes to its unique chemical properties and biological activity. These substituents can influence the compound's solubility, stability, and binding affinity to various biological targets.

Recent studies have highlighted the potential therapeutic applications of 3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. One of the key areas of interest is its role as a potential anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of several viruses by interfering with viral entry or replication processes. Specifically, it has shown activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV), making it a valuable lead compound for further drug development in these areas.

The pharmacokinetic properties of 3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have also been studied in detail. Preclinical data indicate that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and is excreted mainly through urine and feces.

In terms of safety and toxicity profiles, 3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H，8H-imidazo[1，2-g]purine - 2，4 - dione has shown low toxicity in animal models at therapeutic doses. Acute toxicity studies have not revealed any significant adverse effects at doses up to 500 mg/kg in rodents. Chronic toxicity studies are ongoing to further evaluate its long-term safety.

The potential therapeutic applications of 3-(2，5 - dimethylphenyl) methyl - 1，7 - dimethyl - 8 - propyl - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [ 1， 2 - g ] purine - 2， 4 - dione are being explored in various preclinical models. Clinical trials are currently underway to assess its efficacy and safety in human subjects for specific indications such as inflammatory diseases and viral infections.

In conclusion, 3-(2，5 - dimethylphenyl) methyl - 1，7 - dimethyl - 8 - propyl - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [ 1， 2 - g ] purine - 2， 4 - dione (CAS No. 877810-59-8) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development in multiple therapeutic areas. Ongoing research will continue to elucidate its full potential as a novel therapeutic agent.